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Compound of Interest

Compound Name: 5-Methoxy-2-methyl-4-nitroaniline

Cat. No.: B028023

An In-depth Technical Guide to 5-Methoxy-2-methyl-4-nitroaniline for Researchers and Drug
Development Professionals.

This technical guide provides a comprehensive overview of 5-Methoxy-2-methyl-4-
nitroaniline (CAS No: 106579-00-4), including its chemical properties, a comparative summary
of commercial suppliers, and detailed experimental methodologies for its synthesis and
analysis. This document is intended to serve as a valuable resource for researchers, scientists,
and professionals involved in drug development and other scientific endeavors requiring this
chemical intermediate.

Chemical Properties and Identification

5-Methoxy-2-methyl-4-nitroaniline is a nitroaromatic compound with the molecular formula
C8H10N203.[1] It is also known by synonyms such as 5-Amino-4-methyl-2-nitroanisole.[2][3]
The structural and key physical properties are summarized in the table below.
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Property Value Reference

CAS Number 106579-00-4 [1][4]

Molecular Formula C8H10N203 [1]

Molecular Weight 182.18 g/mol [5]
5-methoxy-2-methyl-4-

IUPAC Name ) . [5]
nitroaniline

Melting Point 168-170 °C [2]
CC1=CC(=C(C=C1N)OC)--

SMILES [5]
INVALID-LINK--[O-]
PEIGETRPPZVBHT-

InChlKey [5]

UHFFFAOYSA-N

Commercial Suppliers

A variety of chemical suppliers offer 5-Methoxy-2-methyl-4-nitroaniline for research and

development purposes. The following table provides a comparative summary of offerings from

several notable suppliers. It is recommended to contact the suppliers directly for the most

current pricing, availability, and detailed specifications.
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. Catalog . . )
Supplier Purity Quantity/Price Notes
Number
Amerigo $288 (quantity For Research
o CBB1099017ATL 95% N
Scientific not specified) Use Only.[6]
For Research
Use Only. A
Santa Cruz -~ Contact for Certificate of
) sC-267996 Not specified o o
Biotechnology pricing Analysis with lot-
specific data is
available.[1]
- ) ] Login for price Useful research
Pharmaffiliates PA2709841 High Purity o )
and availability chemical.[4]
Min. Order: 1KG,  Technical grade
career henan -~ .
Not specified 99% Supply Ability: (95%) also

chemical co .
100KG available.[2]

Experimental Protocols

Detailed experimental protocols are essential for the successful application and analysis of
chemical compounds. While a specific, validated synthesis protocol for 5-Methoxy-2-methyl-4-
nitroaniline is not readily available in the cited literature, the following sections provide a
synthesis method for a closely related compound and general analytical procedures that can
be adapted.

Synthesis of a Structurally Related Compound: 5-
Methoxy-2-nitroaniline

The following protocol for the synthesis of 5-methoxy-2-nitroaniline may serve as a foundational
method for the synthesis of 5-Methoxy-2-methyl-4-nitroaniline, likely requiring adaptation of
the starting material to 3-methoxy-4-methylaniline.

Procedure:
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e A solution of 3-methoxyaniline (2.21 g) in acetic acid (3 ml) and acetic anhydride (10 ml) is
stirred at room temperature for 1 hour.[7]

e The solution is then cooled to 5°C, and 60% nitric acid (1 ml) is added dropwise with
continuous stirring.[7]

 After the addition, the cooling bath is removed, allowing the solution temperature to rise to
60°C.[7]

e Once the solution cools to room temperature, it is poured into ice-water (100 ml) and
neutralized with sodium hydroxide.[7]

e The separated crystals are collected by suction and washed with water.[7]

o To the collected crystals, 4N hydrochloric acid (45 ml) is added, and the mixture is refluxed
for 2 hours.[7]

e The reaction mixture is then made alkaline with sodium hydroxide and extracted with ethyl
acetate.[7]

e The organic layer is washed with a saturated aqueous sodium chloride solution and dried
over anhydrous magnesium sulfate.[7]

e The solvent is removed under reduced pressure, and the residue is purified by silica gel
chromatography (eluent: chloroform) to yield 5-methoxy-2-nitroaniline.[7]

Analytical Methodologies

Accurate determination of purity and impurity profiles is critical. High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are common
techniques for the analysis of nitroaniline compounds.

3.2.1. High-Performance Liquid Chromatography (HPLC) for Nitroaniline Analysis

This representative HPLC method can be adapted for the analysis of 5-Methoxy-2-methyl-4-
nitroaniline.

 Instrumentation: HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.
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e Column: A C18 reversed-phase column is typically suitable.

* Mobile Phase: A gradient of acetonitrile and water with an acidic modifier like formic or
phosphoric acid is commonly used.[8]

e Sample Preparation:

[¢]

Prepare a stock solution of the 5-Methoxy-2-methyl-4-nitroaniline reference standard in
a suitable solvent such as methanol or acetonitrile.

[¢]

Create a series of calibration standards by diluting the stock solution.

[¢]

Dissolve the sample containing the analyte in the mobile phase or a compatible solvent.

[e]

Filter the sample through a 0.45 um syringe filter before injection.

e Analysis: Inject the calibration standards to generate a calibration curve. Subsequently, inject
the prepared sample and quantify the concentration of 5-Methoxy-2-methyl-4-nitroaniline
by comparing its peak area to the calibration curve.

3.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) for Nitroaniline Analysis

GC-MS provides high sensitivity and selectivity, making it suitable for identifying and
quantifying trace impurities.

¢ Instrumentation: A GC system coupled with a Mass Spectrometer.
e Sample Preparation:
o Prepare a stock solution of the sample in a volatile solvent like methanol or ethyl acetate.

o For trace analysis in complex matrices, a sample clean-up and concentration step, such
as solid-phase extraction (SPE), may be necessary.

e GC-MS Conditions:

o Injector: Operate in splitless mode for trace analysis.
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o Oven Temperature Program: A temperature ramp (e.g., starting at a lower temperature and
gradually increasing) is used to separate compounds with different boiling points.

o MS Detector: Operate in scan mode for qualitative identification of impurities and in
selected ion monitoring (SIM) mode for sensitive quantification of the target analyte and
known impurities.

e Analysis: The identification of 5-Methoxy-2-methyl-4-nitroaniline and its impurities is based
on their retention times and mass spectra. Quantification is achieved by comparing the peak
areas to those of known standards.

Visualization of Key Workflows

The following diagrams, generated using Graphviz, illustrate logical workflows for researchers
working with 5-Methoxy-2-methyl-4-nitroaniline.
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Supplier Selection Workflow
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Click to download full resolution via product page

Caption: Supplier selection workflow for 5-Methoxy-2-methyl-4-nitroaniline.
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General Analytical Workflow

Obtain Sample of 5-Methoxy-2-methyl-4-nitroaniline
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Caption: General analytical workflow for 5-Methoxy-2-methyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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